Cas no 2171188-23-9 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid
• CAS No: 2171188-23-9
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6167628
• PubChem ID: 165540304
• Update Time: 2025-07-22

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid
• EN300-1500331
• 2171188-23-9
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}pyrimidine-5-carboxylic acid

• Inchi： 1S/C24H22N4O5/c1-14(22(29)27-12-21-25-10-15(11-26-21)23(30)31)28-24(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,14,20H,12-13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m0/s1
• InChI Key： HDHQJDVYPGNJOO-AWEZNQCLSA-N
• SMILES： O(C(N[C@@H](C)C(NCC1N=CC(C(=O)O)=CN=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171188-23-9) and Its Applications in Modern Chemical Biology

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid, identified by the CAS number 2171188-23-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecule, characterized by its pyrimidine core and a complex amino acid-derived side chain, has garnered attention for its potential in drug discovery and molecular targeting. The structural features of this compound, particularly the presence of a fluorenylmethoxycarbonyl (Fmoc) group and an enantiomerically pure (S)-configuration at the proline-like unit, make it a versatile scaffold for developing novel bioactive entities.

In recent years, the integration of organic chemistry with medicinal chemistry has led to the exploration of highly functionalized heterocycles as pharmacophores. The pyrimidine scaffold, known for its prevalence in nucleoside analogs and kinase inhibitors, serves as an ideal platform for modulating biological pathways. The specific modification of the pyrimidine ring with a carboxylic acid group at the 5-position enhances its solubility and reactivity, facilitating further derivatization and biological evaluation. This compound exemplifies the growing trend toward rational drug design, where structural complexity is leveraged to achieve high specificity and efficacy.

The Fmoc-protected amino group in this molecule is particularly noteworthy, as it provides a protected handle for solid-phase peptide synthesis (SPPS) or solution-phase coupling reactions. This feature is especially valuable in the development of peptidomimetics and protein-protein interaction inhibitors. The use of enantiomerically pure (S)-amino acids has been increasingly recognized for improving pharmacokinetic profiles and reducing off-target effects. The stereochemical integrity of this compound ensures that interactions with biological targets are optimized, minimizing unwanted side reactions.

Recent studies have highlighted the importance of fluorinated aromatic moieties in enhancing drug bioavailability and metabolic stability. The incorporation of a fluorene moiety into the molecule not only imparts rigidity to the structure but also improves electronic properties, which can influence binding affinity to biological targets. Such structural elements are often employed in designing small-molecule inhibitors targeting enzymes like kinases and phosphodiesterases. The carboxylic acid functionality at the 5-position of the pyrimidine ring further expands its utility as a conjugation point for linking to other biomolecules or for further chemical modifications.

The compound’s potential applications extend to the development of probes for biochemical assays and imaging agents. Its unique structural motifs allow it to be incorporated into libraries designed for high-throughput screening (HTS), enabling rapid identification of lead compounds with therapeutic relevance. Moreover, its compatibility with modern synthetic methodologies makes it an attractive candidate for custom synthesis tailored to specific research needs. The combination of these attributes positions this molecule as a valuable asset in both academic and industrial research settings.

In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171188-23-9) represents a sophisticated example of how structural complexity can be harnessed to develop novel bioactive molecules. Its integration into ongoing pharmaceutical research underscores the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biologists in advancing therapeutic strategies. As synthetic methodologies continue to evolve, compounds like this one will undoubtedly play a pivotal role in discovering next-generation drugs targeting complex diseases.